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An In-depth Technical Guide to the Biosynthesis of Rebaudioside D in Stevia rebaudiana

Introduction

Stevia rebaudiana Bertoni, a perennial herb of the Asteraceae family, is renowned for its
production of intensely sweet, non-caloric secondary metabolites known as steviol glycosides
(SGs).[1][2] These diterpenoid glycosides are synthesized in the green tissues of the plant and
stored in the vacuoles.[3] Among the multitude of identified SGs, Rebaudioside D (Reb D) has
garnered significant interest from the food and pharmaceutical industries due to its superior
sweetness profile and reduced bitterness compared to more abundant SGs like stevioside and
Rebaudioside A (Reb A).[4] However, Reb D is found in very low concentrations in Stevia
leaves, typically around 0.4-0.5% of the leaf's dry weight, which makes its extraction for
commercial use economically challenging.[5][6][7] This guide provides a detailed overview of
the biosynthetic pathway of Reb D, encompassing the enzymatic steps, quantitative data, and
relevant experimental protocols for its study and production.

The Steviol Glycoside Biosynthesis Pathway

The biosynthesis of steviol glycosides is a complex process that can be divided into three main
stages: the formation of the universal diterpenoid precursor geranylgeranyl diphosphate
(GGPP), the synthesis of the steviol aglycone, and the subsequent glycosylation of steviol to
form the various SGs.[1]

Formation of Geranylgeranyl Diphosphate (GGPP)
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In plants, GGPP is synthesized in the plastids via the 2-C-methyl-D-erythritol 4-phosphate
(MEP) pathway.[8] This pathway begins with the condensation of pyruvate and glyceraldehyde
3-phosphate.[3]

Synthesis of the Steviol Aglycone

The synthesis of the steviol aglycone from GGPP involves a series of enzymatic reactions that
are shared with the gibberellin biosynthesis pathway.[1]

o GGPP to ent-copalyl diphosphate (CDP): This reaction is catalyzed by CDP synthase (CPS).
o ent-CDP to ent-kaurene: This step is carried out by ent-kaurene synthase (KS).

» ent-kaurene to ent-kaurenoic acid: This oxidation is catalyzed by the cytochrome P450
monooxygenase, ent-kaurene oxidase (KO).

 ent-kaurenoic acid to steviol: The final step in the formation of the aglycone is the
hydroxylation of ent-kaurenoic acid at the C-13 position by another cytochrome P450
enzyme, kaurenoic acid 13-hydroxylase (KAH).[2]

Glycosylation of Steviol to Rebaudioside D

The immense diversity of steviol glycosides arises from the sequential addition of glucose
moieties to the steviol backbone at the C-13 hydroxyl and C-19 carboxyl groups.[8] These
reactions are catalyzed by a series of UDP-dependent glycosyltransferases (UGTs).[4] The
biosynthesis of Reb D proceeds through the formation of stevioside and Reb A as key
intermediates.

The pathway from steviol to Reb D is as follows:

» Steviol to Steviolmonoside: UGT85C2 transfers a glucose molecule to the C-13 hydroxyl
group of steviol.[1]

» Steviolmonoside to Steviolbioside: An as-yet-unidentified UGT adds a second glucose to the
first at the C-13 position.[1]

» Steviolbioside to Stevioside: UGT74G1 attaches a glucose molecule to the C-19 carboxyl
group.[1]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.mdpi.com/2076-2607/12/6/1125
https://rjptonline.org/AbstractView.aspx?PID=2020-13-11-76
https://pmc.ncbi.nlm.nih.gov/articles/PMC8140977/
https://www.researchgate.net/figure/Biosynthetic-pathway-of-steviol-glycosides-stevioside-and-rebaudioside-A-source_fig1_307607177
https://www.mdpi.com/2076-2607/12/6/1125
https://pmc.ncbi.nlm.nih.gov/articles/PMC7264896/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8140977/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8140977/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8140977/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1457820?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Stevioside to Rebaudioside A: UGT76G1 adds a glucose to the C-13 linked glucose
disaccharide.[1]

e Rebaudioside A to Rebaudioside D: The final step is the addition of a glucose molecule to
the C-19 linked glucose, a reaction catalyzed by UGT91D2 in S. rebaudiana.[5][9] Other
enzymes, such as UGTSL2 from Solanum lycopersicum and EUGT11 from Oryza sativa,
have also been shown to catalyze this conversion.[5][6]

Below is a DOT script for the visualization of the Rebaudioside D biosynthesis pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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